2-methoxypropan-1-ol
CAS No.: 1589-47-5
Cat. No.: VC20945531
Molecular Formula: C4H10O2
Molecular Weight: 90.12 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 1589-47-5 |
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Molecular Formula | C4H10O2 |
Molecular Weight | 90.12 g/mol |
IUPAC Name | 2-methoxypropan-1-ol |
Standard InChI | InChI=1S/C4H10O2/c1-4(3-5)6-2/h4-5H,3H2,1-2H3 |
Standard InChI Key | YTTFFPATQICAQN-UHFFFAOYSA-N |
SMILES | CC(CO)OC |
Canonical SMILES | CC(CO)OC |
Boiling Point | 130.0 °C 130 °C 248°F |
Physical and Chemical Properties
2-Methoxypropan-1-ol is a colorless liquid with a mild, ether-like odor. It is miscible with water and soluble in common organic solvents, making it valuable for various industrial applications . The following table summarizes the key physical and chemical properties of the compound:
Synthesis Methods
Laboratory Synthesis
The synthesis of 2-methoxypropan-1-ol can be achieved through several routes. One documented method involves the reduction of (R)-(+)-2-methoxypropionic acid using borane/dimethyl sulfide complex:
Under argon at 0°C, borane/dimethyl sulfide complex (8.39 mmol, 1.8 eq.) is added dropwise to a solution of (R)-(+)-2-methoxypropionic acid (4.66 mmol) in dichloromethane (10 mL). The reaction mixture is stirred at room temperature overnight, followed by dropwise addition of aqueous sodium hydroxide solution (2M). After phase separation and extraction with dichloromethane, the combined organic phases are dried with sodium sulfate, filtered, concentrated under reduced pressure, and dried to yield the product (490 mg, quantitative yield) .
The product identity can be confirmed by ¹H-NMR analysis (400 MHz, DMSO-d6): δ [ppm]=4.55 (t, 1H), 3.40-3.31 (m, 1H), 3.30-3.20 (m, 2H), 3.24 (s, 3H), 1.02 (d, 3H) .
Industrial Production
Industrial production of 2-methoxypropan-1-ol typically involves the reaction of propylene oxide with methanol in the presence of a catalyst. The process generally requires:
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Maintaining a temperature range of 50-100°C
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Pressure of 1-5 atmospheres
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Using a large excess of methanol to ensure high selectivity
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Purification through distillation to separate the product from by-products
Another documented industrial method involves the reaction of propylene oxide in the presence of ex situ H₂O₂ as an oxidizing agent, performed in a round-bottom glass reactor with TS-1 catalyst, methanol, and propylene, followed by heating at 60°C .
Chemical Reactions and Reactivity
2-Methoxypropan-1-ol can participate in various chemical reactions due to its functional groups:
Oxidation Reactions
The primary alcohol group can be oxidized to form 2-methoxypropionic acid using appropriate oxidizing agents .
Substitution Reactions
The compound can undergo nucleophilic substitution reactions to form various ethers and esters. Common reagents for these transformations include alkyl halides and acid chlorides .
Hydrogen Bonding
The hydroxyl group in 2-methoxypropan-1-ol can form hydrogen bonds with water and other polar molecules, explaining its high solubility in water and polar solvents .
Industrial and Research Applications
2-Methoxypropan-1-ol has found numerous applications across various industries due to its solvent properties and chemical characteristics:
Coating Industry
The compound is widely used as a solvent in paints, varnishes, and coatings due to its ability to dissolve a variety of substances .
Printing Industry
It serves as a component in ink formulations, enhancing their flow properties and drying characteristics .
Cleaning Products
The compound is utilized in various cleaning formulations due to its good wetting properties and ability to enhance the solubility of other substances .
Research Applications
In scientific research, 2-methoxypropan-1-ol is used for:
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Analysis of volatile organic compounds in cigarette packaging materials by SPME-GC/MS
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Parameter sensitivity studies in prenatal toxicity research with substances classified as developmental toxicants
Consumer Products
The compound is found in various consumer products including:
Parameter | Value | Species | Source |
---|---|---|---|
Oral LD50 | 5710 mg/kg | Rat | |
Initial Threshold Screening Level (ITSL) | 660 μg/m³ | - |
Environmental Impact
Mobility in Soil
Using a structure estimation method based on molecular connectivity indices, the Koc (soil organic carbon-water partitioning coefficient) of 2-methoxypropan-1-ol is estimated to be 1.0. This low value indicates that the compound is expected to have very high mobility in soil .
Regulatory Status
2-Methoxypropan-1-ol is subject to various regulatory frameworks globally:
Transportation Classification
Inventory Status
The compound is listed on various chemical inventories including:
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Toxic Substances Control Act (TSCA) Inventory (United States)
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European Inventory of Existing Commercial Chemical Substances (EINECS)
Workplace Exposure
Methods have been developed for determining 2-methoxypropan-1-ol concentrations in workplace air, reflecting regulatory concerns about occupational exposure .
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